Cas no 1187929-57-2 (1-Boc-piperidine-4-carboxamidine oxalate)

• Product Name: 1-Boc-piperidine-4-carboxamidine oxalate
• CAS No: 1187929-57-2
• MF: C₁₃H₂₃N₃O₆
• MW: 317.338223695755
• MDL: MFCD11858313
• CID: 4772141
• Update Time: 2026-02-26

1-Boc-piperidine-4-carboxamidine oxalate Chemical and Physical Properties

Names and Identifiers

• 1-Boc-piperidine-4-carboxamidine oxalate
• tert-Butyl 4-carbamimidoylpiperidine-1-carboxylate oxalate
• 1-Boc-4-Amidinopiperidine oxalate
• C11H21N3O2.C2H2O4
• 9748AH
• SB31290

• MDL： MFCD11858313
• Inchi： 1S/C11H21N3O2.C2H2O4/c1-11(2,3)16-10(15)14-6-4-8(5-7-14)9(12)13;3-1(4)2(5)6/h8H,4-7H2,1-3H3,(H3,12,13);(H,3,4)(H,5,6)
• InChI Key： SAWZXABLOCBPPN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C(=N)N)CC1)=O.OC(C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 347
• Topological Polar Surface Area: 154

Additional information on 1-Boc-piperidine-4-carboxamidine oxalate

Comprehensive Overview of 1-Boc-piperidine-4-carboxamidine oxalate (CAS No. 1187929-57-2)

1-Boc-piperidine-4-carboxamidine oxalate (CAS No. 1187929-57-2) is a highly specialized organic compound widely utilized in pharmaceutical research and drug development. This compound belongs to the class of piperidine derivatives, which are pivotal intermediates in synthesizing bioactive molecules. The presence of the Boc (tert-butoxycarbonyl) protecting group enhances its stability, making it a preferred choice for peptide coupling reactions and medicinal chemistry applications.

In recent years, the demand for 1-Boc-piperidine-4-carboxamidine oxalate has surged due to its role in developing kinase inhibitors and GPCR-targeted drugs. Researchers are particularly interested in its potential applications for treating neurodegenerative diseases and cancer, aligning with the growing focus on precision medicine and targeted therapies. The compound’s unique structure allows for selective modulation of biological pathways, a feature highly sought after in modern drug discovery.

The synthesis of 1-Boc-piperidine-4-carboxamidine oxalate involves multi-step organic reactions, including amidation and oxalate salt formation. Its high purity (>98%) and consistent quality make it a reliable building block for high-throughput screening (HTS) and combinatorial chemistry. Laboratories and pharmaceutical companies frequently inquire about its solubility, storage conditions, and compatibility with other reagents, reflecting its practical importance in R&D workflows.

From an SEO perspective, queries like "1-Boc-piperidine-4-carboxamidine oxalate synthesis protocol" and "CAS 1187929-57-2 suppliers" are trending, indicating strong market interest. Additionally, discussions on green chemistry and sustainable synthesis have prompted researchers to explore eco-friendly routes for producing this compound, further driving its relevance in academic and industrial settings.

Quality control is critical for 1-Boc-piperidine-4-carboxamidine oxalate, with analytical techniques such as HPLC, NMR, and mass spectrometry ensuring batch-to-batch consistency. Regulatory compliance, including REACH and GMP standards, is another key consideration for global suppliers. This aligns with the broader industry shift toward transparent supply chains and documented purity profiles.

In summary, 1-Boc-piperidine-4-carboxamidine oxalate (CAS No. 1187929-57-2) is a versatile and valuable compound in drug discovery. Its applications span from lead optimization to preclinical studies, making it indispensable for researchers aiming to address unmet medical needs. As the pharmaceutical landscape evolves, this compound will likely remain at the forefront of innovative therapeutic development.